Cas no 1806483-21-5 (3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806483-21-5
• MF: C₁₁H₉Br₂F₃O
• MW: 373.991772413254
• CID: 4979674
• Update Time: 2025-06-07

3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9Br2F3O/c12-4-3-10(17)7-1-2-8(6-13)9(5-7)11(14,15)16/h1-2,5H,3-4,6H2
• InChI Key： GFXLJCDMPKJAFH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(CCBr)=O)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one

Professional Introduction to Compound with CAS No. 1806483-21-5 and Product Name: 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one

The compound with CAS No. 1806483-21-5 and the product name 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a bromomethyl substituent and a trifluoromethyl group, makes it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the demand for novel compounds with enhanced pharmacological properties has driven extensive research into heterocyclic and polycyclic systems. The 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one molecule exemplifies this trend, as its structural framework allows for modifications that can fine-tune its biological activity. The bromomethyl group, in particular, serves as a reactive handle for further functionalization, enabling the construction of complex scaffolds that mimic natural products or designed pharmacophores.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors targeting various disease pathways. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. Current research indicates that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer metabolism and inflammation. For instance, studies have shown that structurally similar molecules can modulate pathways such as mTOR and NF-κB, which are crucial in cellular proliferation and immune responses.

The synthesis of 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the bromomethyl group at the para position relative to the trifluoromethyl substituent on the aromatic ring is particularly noteworthy. This orientation maximizes electronic effects and steric interactions, which are critical for optimizing biological activity. Advanced computational techniques, such as molecular modeling and density functional theory (DFT), have been employed to predict the binding modes of this compound with potential target proteins.

Recent advancements in medicinal chemistry have emphasized the importance of structure-activity relationships (SARs) in drug discovery. The 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one molecule provides an excellent platform for exploring SARs due to its modular design. By systematically varying substituents on the aromatic ring or replacing the aldehyde functionality with other heterocycles, researchers can generate libraries of compounds with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further optimization.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The trifluoromethyl group imparts unique physicochemical properties to molecules, including increased lipophilicity and resistance to metabolic degradation. These attributes are particularly advantageous in designing drugs that require prolonged circulation times or enhanced membrane permeability. In contrast, the bromomethyl moiety introduces reactivity that allows for further derivatization without compromising core structural integrity. This balance between stability and reactivity makes 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one a valuable building block in synthetic chemistry.

Current research is also exploring the use of this compound in material science applications beyond pharmaceuticals. For example, its ability to form stable complexes with metal ions suggests potential uses in catalysis or as a precursor for functional polymers. The interplay between electronic and steric effects governed by its substituents makes it an interesting candidate for designing materials with specific optical or electronic properties.

In conclusion, the compound with CAS No. 1806483-21-5, known as 3-Bromo-1-(4-(bromomethyl)-3-(trifluoromethyl)phenyl)propan-1-one, represents a significant contribution to modern chemical research. Its unique structural features and versatile reactivity position it as a key intermediate in drug discovery and material science. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in developing next-generation therapeutics and advanced materials.